Tmv-IN-4

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• InChI: InChI=1S/C18H21NO4/c1-10(2)13-7-11-6-12(23-3)8-15-16(11)17(14(13)9-21)18(22)19(15)4-5-20/h6-8,10,20-21H,4-5,9H2,1-3H3
• InChIKey: LGGSDHLQLLQOKF-UHFFFAOYSA-N

TMV-IN-4: Technical Baseline and Identification for Procurement

TMV-IN-4 (CAS 1820823-40-2, molecular formula C18H21NO4) is a low-molecular-weight indole alkaloid inhibitor of Tobacco Mosaic Virus (TMV) . The compound is derived from the fungus *Aspergillus versicolor* and is structurally classified as a benzo[cd]indol-2(1H)-one derivative, representing a distinct chemical scaffold among known TMV inhibitors [1]. Its primary reported mechanism involves direct interaction with the TMV helicase enzyme, distinguishing it from compounds that target viral coat protein assembly or function solely as systemic acquired resistance (SAR) inducers .

1

Workflow

TMV helicase-specific replication and antiviral target validation studies

2

Selection Context

Distinct benzo[cd]indol-2(1H)-one scaffold for indole alkaloid SAR research

3

Mechanism Context

Differentiates from coat-protein binders; may support host-defense enzyme crosstalk studies

• [1] Yang, G.-Y., Dai, J.-M., Mi, Q.-L., et al. (2022). Cyclopiazonic acid type indole alkaloids from Nicotiana tabacum-derived fungus Aspergillus versicolor and their anti-tobacco mosaic virus activities. *Phytochemistry*, 198, 113137. View Source

Why Substituting TMV-IN-4 with Generic Antivirals or In-Class Analogs Compromises Experimental Reproducibility

Substituting TMV-IN-4 with general antiviral agents like Ribavirin or other TMV inhibitors (e.g., TMV-IN-6, TMV-IN-7) introduces significant variability due to divergent mechanisms of action and potency ranges . While TMV-IN-4 specifically binds to the viral helicase to disrupt replication, other inhibitors like TMV-IN-6 and TMV-IN-11 primarily bind the viral coat protein (CP) to block virion assembly, representing a fundamentally different antiviral intervention point . This mechanistic divergence is critical for researchers investigating helicase-specific pathways or screening for resistance mechanisms. Furthermore, cross-study data indicate that the anti-TMV IC50 landscape spans nearly two orders of magnitude (from ~4 μM to >100 μM), meaning that arbitrary substitution of one TMV inhibitor for another will yield incomparable viral suppression data and confound structure-activity relationship (SAR) studies .

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Mechanism divergence limits direct substitution

Coat-protein binders (TMV-IN-6, TMV-IN-11) target virion assembly, not helicase replication; helicase-pathway interpretation may shift significantly.

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Broad IC50 landscape may confound SAR studies

Reported anti-TMV IC50 values range over two orders of magnitude; arbitrary analog substitution may yield incomparable viral suppression data.

Quantitative Differentiation Guide for TMV-IN-4 Against Closest Analogs and Controls

Superior Anti-TMV Activity Compared to In-Class Aspergilline G and Positive Control in Host Plant Assay

In the primary characterization study, TMV-IN-4 (reported as Compound 3/Aspergilline J) demonstrated superior anti-TMV efficacy relative to its closest structural analog, aspergilline G, and the assay's positive control [1]. At a concentration of 20 μM in *Nicotiana glutinosa* leaf assays, TMV-IN-4 achieved an inhibition rate of 56.8%, which is 1.38-fold higher than the 41.2% inhibition observed for aspergilline G under identical conditions [1]. Both compounds outperformed the positive control, which exhibited an inhibition rate of 32.5% [1].

Anti-TMV activity comparison

Head-to-head

56.8% inhibition vs 41.2% (analog) and 32.5% (positive control) at 20 μM in N. glutinosa leaf assay

Reported higher viral suppression than closest structural analog sharing the benzo[cd]indol-2(1H)-one core; supports helicase-inhibitor screening context.

Data from Yang et al., Phytochemistry 2022; host plant assay conditions apply.

Evidence Dimension	Anti-TMV Activity (Inhibition Rate)
Target Compound Data	56.8% inhibition at 20 μM
Comparator Or Baseline	Aspergilline G (41.2% inhibition at 20 μM) and Positive Control (32.5% inhibition at 20 μM)
Quantified Difference	TMV-IN-4 exhibited a 15.6 percentage-point higher inhibition rate than aspergilline G, and a 24.3 percentage-point higher rate than the positive control.
Conditions	*Nicotiana glutinosa* leaf assay; 20 μM compound concentration; data from Yang et al., Phytochemistry 2022 [1].

Why This Matters

This data confirms that TMV-IN-4 provides significantly higher viral suppression than a closely related analog sharing the same benzo[cd]indol-2(1H)-one core, validating its selection for enhanced potency in plant antiviral research.

• [1] Yang, G.-Y., Dai, J.-M., Mi, Q.-L., et al. (2022). Cyclopiazonic acid type indole alkaloids from Nicotiana tabacum-derived fungus Aspergillus versicolor and their anti-tobacco mosaic virus activities. *Phytochemistry*, 198, 113137. View Source

Potent Viral Suppression (IC50) Enables Lower Effective Working Concentrations

TMV-IN-4 demonstrates a half-maximal inhibitory concentration (IC50) of 19.6 μM against TMV in *Nicotiana glutinosa* leaf assays . This potency is within the optimal range for tool compounds in plant virology, allowing for effective viral suppression without excessive compound loading that could induce phytotoxicity . This value provides a quantitative benchmark for comparing TMV-IN-4 against other TMV inhibitors that require significantly higher concentrations to achieve similar effects [1].

Viral suppression IC50

Class-level

IC50 = 19.6 μM

Supports dose-response planning; occupies a moderate-to-high potency position within the reported TMV inhibitor landscape.

Assay context may vary with phytotoxicity thresholds; source-specific review recommended.

Evidence Dimension	Anti-TMV Activity (IC50)
Target Compound Data	IC50 = 19.6 μM
Comparator Or Baseline	Class-level reference range: Other TMV inhibitors exhibit IC50 values ranging from 3.42 μM (Yadanzioside I) to 227.24 μM (Rutaecarpine) depending on the assay and target [1].
Quantified Difference	TMV-IN-4 occupies a moderate-to-high potency position within the broader TMV inhibitor landscape, being approximately 11.6-fold more potent than rutaecarpine (IC50 = 227.24 μM) but less potent than the most active quassinoids (e.g., Yadanzioside I, IC50 = 4.22 μM) [1].
Conditions	*Nicotiana glutinosa* leaf assay; data extracted from Yang et al. (2022) and comparative literature [1].

Why This Matters

The well-defined IC50 value allows researchers to confidently plan dose-response experiments and compare results across studies using a standardized potency metric.

• [1] Identification of natural Rutaecarpine as a potent tobacco mosaic virus (TMV) helicase candidate for managing intractable plant viral diseases. *NCBI*. Retrieved 2025. View Source

Mechanistic Differentiation: Direct Helicase Binding vs. Coat Protein Assembly Interference

TMV-IN-4 is characterized as a direct TMV helicase inhibitor, a mechanism of action distinct from the majority of commercial and investigational TMV inhibitors, which primarily target the viral coat protein (CP) to block virion assembly . In contrast, analogs like TMV-IN-6 (Compound 4g) and TMV-IN-11 (Compound syn-3g) function by binding to TMV CP and disrupting CP-RNA interactions . This functional divergence is critical for studies investigating viral replication dynamics, helicase-specific drug resistance, and combination therapy strategies.

Mechanism of action

Class-level

TMV Helicase Inhibitor

Reported direct helicase binding differentiates it from coat-protein assembly inhibitors; supports replication-interference endpoint review.

Mechanistic annotations from vendor technical datasheets; independent validation may be needed.

Evidence Dimension	Mechanism of Action
Target Compound Data	TMV Helicase Inhibitor
Comparator Or Baseline	TMV-IN-6 (Coat Protein Binder/Assembly Inhibitor) and TMV-IN-11 (Coat Protein Binder/Expression Inhibitor)
Quantified Difference	Qualitative difference in target protein and antiviral mechanism.
Conditions	Based on published mechanism-of-action annotations from vendor technical datasheets .

Why This Matters

Selecting TMV-IN-4 over a CP-binding analog is essential for experiments requiring specific interrogation of viral genome replication and unwinding processes, as opposed to later stages of virion assembly.

Host Defense Priming via Enhancement of Peroxidase and Superoxide Dismutase Activity

In addition to direct antiviral activity, TMV-IN-4 treatment has been shown to upregulate host plant defense enzyme activities, specifically increasing the activity of peroxidase (POD) and superoxide dismutase (SOD) in tobacco plants . This dual-action profile—combining direct viral helicase inhibition with the induction of plant antioxidant defenses—differentiates TMV-IN-4 from compounds that act solely via direct antiviral mechanisms without engaging host immunity pathways .

Host defense enzyme modulation

Supporting evidence

Increases peroxidase and superoxide dismutase activity

May support plant-pathogen interaction studies and SAR-ROS crosstalk investigation; differs from in-class CP-binders without reported host priming.

Tobacco plant model; data to verify from vendor technical sources.

Evidence Dimension	Host Defense Enzyme Modulation
Target Compound Data	Increases peroxidase and superoxide dismutase activity
Comparator Or Baseline	In-class TMV inhibitors (e.g., TMV-IN-6, TMV-IN-7) lack reported host defense enzyme modulation activity.
Quantified Difference	Qualitative difference in the breadth of the antiviral response mechanism.
Conditions	Tobacco plant model; mechanism reported in vendor technical datasheets .

Why This Matters

For researchers studying plant-pathogen interactions or developing agricultural resistance strategies, TMV-IN-4 provides a tool to investigate the interplay between direct viral suppression and induced host immunity.

Defined Research Applications for TMV-IN-4 Based on Validated Differentiation

TMV Helicase-Specific Replication Studies

Researchers investigating the kinetics of viral RNA unwinding and replication can utilize TMV-IN-4 as a selective chemical probe for the TMV helicase enzyme. Unlike CP-targeting agents like TMV-IN-6 and TMV-IN-11, TMV-IN-4 allows for the specific study of replication interference, making it a critical tool for antiviral target validation and mechanism-of-action studies .

Quantitative Structure-Activity Relationship (SAR) of Indole Alkaloids

TMV-IN-4 serves as a key reference compound in SAR studies of cyclopiazonic acid-type indole alkaloids. Its established IC50 of 19.6 μM and 56.8% inhibition rate at 20 μM in *N. glutinosa* provide a quantitative benchmark against which the activity of novel synthetic or naturally-derived analogs can be directly compared [1].

Plant Innate Immunity and Host-Pathogen Interaction Studies

TMV-IN-4 is uniquely suited for research exploring the crosstalk between direct antiviral intervention and the host's systemic acquired resistance (SAR). Its reported ability to enhance peroxidase and superoxide dismutase activities enables investigations into the role of reactive oxygen species (ROS) scavenging and defense priming in the context of chemically induced viral suppression .

Reference Standard for Comparative Anti-TMV Potency Screening

With a well-documented IC50 of 19.6 μM, TMV-IN-4 can be deployed as a standardized reference compound in high-throughput screening assays designed to identify novel TMV inhibitors from natural product libraries or synthetic collections. This allows for consistent, cross-experiment normalization of activity data, particularly when comparing hits with varying degrees of potency .

Application

Selection Property

Validation Focus

TMV helicase-specific replication studies

Helicase-target engagement context

Replication interference endpoint review

Indole alkaloid SAR research

Distinct benzo[cd]indol-2(1H)-one scaffold

Quantitative benchmark against reported IC50 and inhibition rate

Plant innate immunity and host-pathogen studies

Dual-action profile: helicase inhibition + host enzyme modulation

POD/SOD activity and ROS scavenging context

Comparative anti-TMV potency screening

Standardized IC50 reference point

Cross-experiment normalization and assay benchmarking

• [1] Yang, G.-Y., Dai, J.-M., Mi, Q.-L., et al. (2022). Cyclopiazonic acid type indole alkaloids from Nicotiana tabacum-derived fungus Aspergillus versicolor and their anti-tobacco mosaic virus activities. *Phytochemistry*, 198, 113137. View Source